Cas no 1806436-64-5 (1-Bromo-1-(2-bromo-6-fluorophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-bromo-6-fluorophenyl)propan-2-one
• CAS No: 1806436-64-5
• MF: C₉H₇Br₂FO
• MW: 309.957684755325
• CID: 4973737
• Update Time: 2025-05-26

1-Bromo-1-(2-bromo-6-fluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-bromo-6-fluorophenyl)propan-2-one

• Inchi： 1S/C9H7Br2FO/c1-5(13)9(11)8-6(10)3-2-4-7(8)12/h2-4,9H,1H3
• InChI Key： WPUBILUCLAKQNL-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(=CC=CC=1Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(2-bromo-6-fluorophenyl)propan-2-one

Comprehensive Overview of 1-Bromo-1-(2-bromo-6-fluorophenyl)propan-2-one (CAS No. 1806436-64-5)

1-Bromo-1-(2-bromo-6-fluorophenyl)propan-2-one (CAS No. 1806436-64-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. Its unique structure, featuring a brominated phenyl group and a fluorine substituent, makes it a valuable intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and structure-activity relationship (SAR) studies. The compound's dual bromine atoms enhance its reactivity, enabling precise modifications in multi-step synthetic routes.

In recent years, the demand for halogenated ketones like 1-Bromo-1-(2-bromo-6-fluorophenyl)propan-2-one has surged due to their role in developing small-molecule therapeutics. A trending topic in organic chemistry forums revolves around optimizing its synthesis to improve yield and purity, addressing challenges such as regioselectivity and byproduct formation. Analytical techniques like HPLC and NMR spectroscopy are critical for characterizing this compound, ensuring compliance with industry standards for high-purity intermediates.

From an environmental perspective, sustainable synthesis methods for CAS No. 1806436-64-5 are under scrutiny. Green chemistry advocates highlight the need for solvent-free reactions or biodegradable catalysts to minimize waste. This aligns with broader trends in ESG (Environmental, Social, and Governance) compliance, a hot topic among investors and regulatory bodies. Researchers are also investigating the compound's stability under varying pH conditions, a common query in pharmaceutical formulation discussions.

The compound's nomenclature often leads to searches for IUPAC naming rules or SMILES notation, reflecting users' interest in chemical databases. Its molecular weight (312.96 g/mol) and lipophilicity (calculated LogP ≈ 2.8) are frequently cited in ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) predictions, a key focus area for AI-driven drug design platforms. Notably, patents referencing 1-Bromo-1-(2-bromo-6-fluorophenyl)propan-2-one often involve kinase inhibitors or antifungal agents, linking it to cutting-edge therapeutic categories.

Handling precautions for CAS No. 1806436-64-5 emphasize standard laboratory safety protocols, avoiding confusion with restricted substances. Its applications extend to material science, where halogenated aromatics contribute to liquid crystal and polymer modifier development. As synthetic methodologies evolve, this compound exemplifies the intersection of traditional organic synthesis and computational chemistry, answering frequent search queries about reaction optimization algorithms.

In summary, 1-Bromo-1-(2-bromo-6-fluorophenyl)propan-2-one represents a versatile building block with growing relevance in interdisciplinary research. Its integration into high-throughput screening libraries and catalytic asymmetric synthesis underscores its potential to address unmet needs in medicinal and industrial chemistry.